Cas no 1312693-57-4 ((1-(Difluoromethyl)-1H-pyrazol-4-yl)boronic acid)

• Product Name: (1-(Difluoromethyl)-1H-pyrazol-4-yl)boronic acid
• CAS No: 1312693-57-4
• MF: C₄H₅BF₂N₂O₂
• MW: 161.902507543564
• CID: 1029815
• PubChem ID: 67239462
• Update Time: 2025-05-23

(1-(Difluoromethyl)-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(Difluoromethyl)-1H-pyrazol-4-yl)boronic acid
• [1-(difluoromethyl)pyrazol-4-yl]boronic acid
• tert-Butyl 4-(5-hydroxypyrimidin-2-yl)piperazine-1-carboxylate
• (1-(Difluoromethyl)-1H-pyrazol-4-yl)boronicacid
• [1-(Difluoromethyl)-1H-pyrazol-4-yl]boronic acid
• C4H5BF2N2O2
• 1-(DIFLUOROMETHYL)PYRAZOL-4-YLBORONIC ACID
• 1-(difluoromethyl)-1H-pyrazol-4-ylboronic acid
• EN300-6189746
• SCHEMBL1990805
• DTXSID30736663
• DB-289610
• CS-0109849
• 1312693-57-4
• D76943
• A888541
• Boronic acid, B-[1-(difluoromethyl)-1H-pyrazol-4-yl]-

• MDL： MFCD21363058
• Inchi： 1S/C4H5BF2N2O2/c6-4(7)9-2-3(1-8-9)5(10)11/h1-2,4,10-11H
• InChI Key： UOXFJNMDWKLYQZ-UHFFFAOYSA-N
• SMILES： FC(N1C=C(B(O)O)C=N1)F

Computed Properties

• Exact Mass: 162.04100
• Monoisotopic Mass: 162.0412139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28000
• LogP: -1.04200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1-(Difluoromethyl)-1H-pyrazol-4-yl)boronic acid

Comprehensive Overview of (1-(Difluoromethyl)-1H-pyrazol-4-yl)boronic acid (CAS No. 1312693-57-4)

(1-(Difluoromethyl)-1H-pyrazol-4-yl)boronic acid (CAS No. 1312693-57-4) is a highly versatile boronic acid derivative widely utilized in modern organic synthesis and pharmaceutical research. This compound, featuring a difluoromethyl group and a pyrazole ring, has garnered significant attention due to its unique reactivity and applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of drug discovery and material science. Its molecular structure enables efficient formation of carbon-carbon bonds, making it indispensable for constructing complex heterocyclic frameworks.

The growing demand for boronic acid reagents like (1-(Difluoromethyl)-1H-pyrazol-4-yl)boronic acid is driven by advancements in targeted drug delivery and bioconjugation techniques. Researchers frequently search for "boronic acid applications in cancer therapy" or "pyrazole derivatives in medicinal chemistry," reflecting its relevance in precision medicine. This compound’s fluorine-containing moiety enhances metabolic stability, a critical factor in designing bioactive molecules with improved pharmacokinetics.

In the context of green chemistry, 1312693-57-4 aligns with trends toward sustainable synthesis. Queries such as "eco-friendly boronic acid reactions" highlight its role in reducing hazardous byproducts. The difluoromethyl group also contributes to hydrogen bond mimicry, a hot topic in fragment-based drug design, addressing challenges like "improving drug solubility"—a frequent concern in pharmaceutical forums.

From an industrial perspective, (1-(Difluoromethyl)-1H-pyrazol-4-yl)boronic acid is pivotal for producing agrochemicals and electronic materials. Its compatibility with palladium-catalyzed reactions supports innovations in OLED manufacturing, resonating with searches for "boronic acids in optoelectronics." Analytical methods like HPLC purity testing and NMR characterization ensure its quality, meeting stringent GMP standards for high-value intermediates.

Future research directions may explore its potential in proteolysis-targeting chimeras (PROTACs), a trending area in degradation therapeutics. As the scientific community seeks "next-gen boronic acid tools," CAS No. 1312693-57-4 remains at the forefront of molecular innovation, bridging gaps between chemical biology and industrial applications.